BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Ethyl-1-cyclopentene molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Ethyl-1-cyclopentene

Cat. No.: B1583899

In-Depth Technical Guide: 1-Ethyl-1-
cyclopentene

This guide provides a detailed overview of the fundamental physicochemical properties of 1-
Ethyl-1-cyclopentene, tailored for researchers, scientists, and professionals in drug
development.

Core Molecular Data

1-Ethyl-1-cyclopentene is an unsaturated hydrocarbon. Its core identifying characteristics are
its molecular formula and molecular weight, which are crucial for stoichiometric calculations,
analytical characterization, and pharmacokinetic modeling in drug development.

Quantitative Data Summary

Property Value Source

PubChem[1], NIST[2][3],
Fisher Scientific[4]

Molecular Formula C7H12

PubChem([1], Fisher

Molecular Weight 96.17 g/mol o
Scientific[4]

Molecular Weight (more
) 96.1702 g/mol NIST[2][3]
precise)

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1583899?utm_src=pdf-interest
https://www.benchchem.com/product/b1583899?utm_src=pdf-body
https://www.benchchem.com/product/b1583899?utm_src=pdf-body
https://www.benchchem.com/product/b1583899?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethylcyclopentene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2146385&Mask=E
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C7H12/c1-2-7-5-3-4-6-7/h5H%2C2-4%2C6H2%2C1H3
https://www.fishersci.com/shop/products/1-ethyl-1-cyclopentene-tci-america/E02935ML
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethylcyclopentene
https://www.fishersci.com/shop/products/1-ethyl-1-cyclopentene-tci-america/E02935ML
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2146385&Mask=E
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C7H12/c1-2-7-5-3-4-6-7/h5H%2C2-4%2C6H2%2C1H3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The determination of the molecular weight and formula of a compound like 1-Ethyl-1-

cyclopentene typically involves a combination of mass spectrometry and elemental analysis.

. Mass Spectrometry for Molecular Weight Determination

Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion, which
corresponds to the molecular weight.

Methodology:

o Sample Introduction: A dilute solution of 1-Ethyl-1-cyclopentene in a volatile solvent (e.g.,
methanol or acetonitrile) is introduced into the mass spectrometer.

o lonization: Electron lonization (El) is a common technique for volatile compounds. The
sample is bombarded with a high-energy electron beam, causing the molecule to lose an
electron and form a positively charged molecular ion (M*).

o Mass Analysis: The ions are accelerated and separated based on their mass-to-charge
ratio in a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

o Detection: A detector records the abundance of ions at each m/z value. The peak with the
highest m/z value that is not an isotopic peak typically represents the molecular ion.

. Elemental Analysis for Molecular Formula Determination

Objective: To determine the empirical formula by measuring the percentage composition of
each element (carbon and hydrogen).

Methodology:

o Combustion: A precisely weighed sample of 1-Ethyl-1-cyclopentene is combusted in a
furnace in the presence of excess oxygen.

o Product Collection: The combustion products, carbon dioxide (CO2) and water (H20), are
passed through separate absorption tubes.
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o Quantification: The mass of COz and H20 is determined by the weight gain of the
absorption tubes.

o Calculation: The percentages of carbon and hydrogen in the original sample are calculated
from the masses of CO2 and H20. These percentages are then used to determine the
empirical formula. The molecular formula is subsequently determined by comparing the
empirical formula weight with the molecular weight obtained from mass spectrometry.

Logical Relationship Diagram

The following diagram illustrates the relationship between the compound's name, its elemental
composition, and its resulting molecular properties.

Molecular Formula calculates to

C7H12

Molecular Weight
96.17 g/mol

is composed of determines

Elemental Composition
1-Ethyl-1-cyclopentene (Carbon, Hydrogen)

Click to download full resolution via product page

Relationship between Compound Name, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Ethyl-1-cyclopentene molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583899#1-ethyl-1-cyclopentene-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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